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Compound of Interest
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Cat. No.: B1170150 Get Quote

A comprehensive review of Chromosorb W/HP, a widely utilized solid support in packed gas

chromatography (GC) for environmental analysis. This guide provides a comparative analysis

of its performance against alternative materials, supported by available experimental data and

detailed methodologies.

Chromosorb W/HP, a diatomaceous earth-based solid support, has long been a staple in

environmental laboratories for the analysis of a wide range of pollutants, including pesticides,

phenols, and volatile organic compounds (VOCs). Its high performance (HP) designation

indicates that it has been acid-washed and silanized to reduce active sites, leading to improved

inertness and reduced peak tailing for polar compounds. This guide delves into the

performance characteristics of Chromosorb W/HP, compares it with other commercially

available solid supports, and provides detailed experimental protocols for key environmental

applications.

Performance Comparison of Solid Supports
The choice of solid support is critical in packed GC as it directly impacts column efficiency,

inertness, and the overall quality of the chromatographic separation. While Chromosorb W/HP
has been a reliable choice, several alternatives have emerged, offering potential advantages in

specific applications.

Diatomaceous Earth Supports: Chromosorb W/HP vs.
DiatoSorb-W
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DiatoSorb-W has been introduced as a direct replacement for Chromosorb W, with

manufacturers claiming improved performance and availability.[1][2][3][4]

Key Performance Parameters:

Inertness: Both Chromosorb W/HP and DiatoSorb-W HP are treated to be highly inert.

However, studies on DiatoSorb-W suggest it can offer even lower adsorptivity, leading to

better peak shapes for sensitive compounds.[2] For example, in the analysis of cholesterol

and 5α-cholestane, DiatoSorb-W HP columns have shown superior performance with

minimal sample adsorption.[2]

Efficiency: The particle size distribution of the support material is crucial for column

efficiency. DiatoSorb-W is claimed to have a very narrow particle size distribution, which can

lead to higher column efficiencies and better resolution of closely eluting peaks compared to

traditional Chromosorb W supports.[2]

Reproducibility: Consistent performance from batch to batch is a critical requirement in

analytical laboratories. Manufacturers of DiatoSorb-W emphasize rigorous quality control to

ensure high reproducibility.[2][4]

Table 1: Qualitative Performance Comparison of Diatomaceous Earth Supports

Feature Chromosorb W/HP DiatoSorb-W HP

Inertness High Very High[2]

Efficiency Good Excellent[2]

Peak Symmetry Good
Excellent for active

compounds[2]

Availability Can be limited Readily available[1][2]

Porous Polymers: Chromosorb W/HP vs. HayeSep
Porous polymers, such as the HayeSep series, offer a different type of stationary phase for the

analysis of volatile compounds and are often used without a liquid coating.
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Key Performance Parameters:

Application Focus: Chromosorb W/HP is a support that is coated with a liquid stationary

phase, making it versatile for a wide range of compounds. HayeSep and other porous

polymers are the stationary phase themselves and are particularly well-suited for the

analysis of gases and highly volatile organic compounds.[5][6]

Selectivity: Porous polymers provide unique selectivity based on their chemical composition

(e.g., divinylbenzene, styrene-divinylbenzene copolymers). This can be advantageous for

separating specific classes of volatile compounds that may be challenging on traditional

liquid-coated diatomaceous earth columns.

Temperature Stability: Porous polymers generally have high thermal stability.

Table 2: Application-Based Comparison of Chromosorb W/HP and Porous Polymers

Application
Chromosorb W/HP (with
appropriate liquid phase)

Porous Polymers (e.g.,
HayeSep)

Pesticide Analysis Widely used and effective Not typically used

Phenol Analysis
Standard support in EPA

methods
Can be used, but less common

Volatile Organic Compounds

(VOCs)

Effective for a broad range of

VOCs

Excellent for light

hydrocarbons and permanent

gases[6]

Analysis of Water Samples Commonly used
Can be used for volatile

analytes

Graphitized Carbon Black (GCB)
Graphitized carbon black is another alternative packing material, particularly useful for the

analysis of nonpolar compounds and for trapping volatile organics.

Key Performance Parameters:
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Adsorption Characteristics: GCB is a strong adsorbent, which makes it highly effective for

trapping and retaining a wide range of organic compounds, including persistent organic

pollutants (POPs).[7][8]

Inertness: The surface of GCB is generally non-polar and can be very inert, leading to

symmetrical peaks for non-polar analytes.

Applications: GCB is often used in solid-phase extraction (SPE) cartridges for sample

cleanup and pre-concentration prior to GC analysis.[8] It can also be used as a packing

material in GC columns, particularly for the analysis of very volatile or non-polar compounds.

Due to its strong adsorptive nature, quantitative data directly comparing GCB packed columns

with Chromosorb W/HP for a broad range of environmental pollutants under identical

conditions is limited in the reviewed literature. The primary application of GCB in the context of

this review is more as a sorbent for sample preparation rather than a direct competitor as a GC

column packing material for routine analysis of semi-volatile compounds.

Experimental Protocols
Detailed methodologies are crucial for reproducible and reliable environmental analysis. The

following protocols are based on established methods, primarily from the U.S. Environmental

Protection Agency (EPA).

Analysis of Phenols in Water (Based on EPA Method
604)
This method is suitable for the determination of various phenols in municipal and industrial

wastewater.

1. Sample Preparation (Liquid-Liquid Extraction):

Adjust the pH of a 1 L water sample to < 2 with sulfuric acid.

Extract the sample serially with 60 mL, 60 mL, and 60 mL of methylene chloride in a

separatory funnel.
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Combine the methylene chloride extracts and dry them by passing through a drying column

containing anhydrous sodium sulfate.

Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus.

2. Gas Chromatography Conditions:

Column: 1.8 m x 2 mm ID glass column packed with 1% SP-1240DA on 100/120 mesh

Supelcoport or equivalent. (Note: While the prompt focuses on Chromosorb W/HP, EPA

methods often specify a range of suitable packings. A column with 5% OV-17 on

Chromosorb W-AW-DMCS (80/100 mesh) is also cited as effective for derivatized phenols in

some contexts).

Carrier Gas: Helium at a flow rate of 30 mL/min.

Injector Temperature: 250 °C.

Detector: Flame Ionization Detector (FID) at 300 °C.

Temperature Program: 80 °C for 2 minutes, then ramp to 150 °C at 8 °C/min and hold for 15

minutes.

Analysis of Organochlorine Pesticides (Based on EPA
Methods)
This protocol is a general guideline for the analysis of organochlorine pesticides in

environmental samples.

1. Sample Preparation (Extraction):

Water Samples: Perform liquid-liquid extraction with a suitable solvent like methylene

chloride.

Soil/Sediment Samples: Use Soxhlet extraction with a mixture of acetone and hexane.

Cleanup: The extract may require cleanup to remove interfering co-extracted substances.

This can be achieved using Florisil or silica gel column chromatography.[9]
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2. Gas Chromatography Conditions:

Column: A common configuration is a 1.8 m x 4 mm ID glass column packed with 1.5% OV-

17 / 1.95% QF-1 on 80/100 mesh Chromosorb W-HP.[10] Another option is 3% OV-1 on

Chromosorb W-HP (100/120 mesh).[10]

Carrier Gas: Nitrogen or Argon/Methane at a flow rate of approximately 30 mL/min.

Injector Temperature: 225 °C.

Detector: Electron Capture Detector (ECD) at 300 °C.

Temperature Program: Isothermal at 200 °C or a temperature program depending on the

specific pesticides being analyzed.

Visualizing the Workflow
A clear understanding of the analytical workflow is essential for successful implementation. The

following diagram illustrates the typical steps involved in the analysis of environmental samples

using packed GC.
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General Workflow for Packed GC Environmental Analysis
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Caption: A generalized workflow for the analysis of environmental samples using packed gas

chromatography.

Conclusion
Chromosorb W/HP has proven to be a robust and reliable solid support for a wide array of

environmental analyses over many years. Its inertness and efficiency have made it a

cornerstone of many standardized methods. However, the emergence of alternative materials,

such as DiatoSorb-W, offers potential improvements in performance, particularly in terms of

inertness and column-to-column reproducibility. For specialized applications, such as the

analysis of very volatile compounds or for sample pre-concentration, porous polymers and

graphitized carbon black, respectively, present viable and often superior alternatives.

The selection of the appropriate solid support or packing material ultimately depends on the

specific analytical challenge, including the nature of the target analytes, the sample matrix, and

the desired level of sensitivity and resolution. While Chromosorb W/HP remains a valid choice

for many applications, researchers and laboratory professionals should consider the

performance characteristics of newer materials to optimize their analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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